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Compound Name:
fluorophenyl)acrylate

Cat. No.: B099051

Technical Guide: Ethyl 2-cyano-3-(4-
fluorophenyl)acrylate

Audience: Researchers, scientists, and drug development professionals.

Core Topic: An in-depth examination of the chemical properties, synthesis, and potential
biological relevance of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate.

Introduction

Ethyl 2-cyano-3-(4-fluorophenyl)acrylate is a substituted cyanoacrylate ester. The presence
of a fluorine atom on the phenyl ring, a cyano group, and an acrylate moiety makes it a
compound of interest for chemical synthesis and potentially for biological applications. The
electron-withdrawing nature of the fluorine atom and the cyano group can influence the
electronic properties and reactivity of the molecule. This guide provides a comprehensive
overview of its known properties, a detailed experimental protocol for its synthesis and
characterization, and a discussion of its potential, hypothesized biological activity based on
related compounds.

Chemical and Physical Properties

The properties of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate are summarized below. These
properties are crucial for its handling, characterization, and application in experimental settings.
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Table 1: Physical and Chemical Properties

Property Value Reference
CAS Number 18861-57-9 [1]
Molecular Formula C12H10FNO2 [1][2]
Molecular Weight 219.21 g/mol [1112]
Melting Point 96-100 °C [1]

Boiling Point 330.7 °C at 760 mmHg [1]

Density 1.212 g/cm3 [1]

Flash Point 153.8 °C [1]

XLogP3 2.5 (2]

ethyl (E)-2-cyano-3-(4-

fluorophenyl)prop-2-enoate

IUPAC Name

Experimental Protocols

The synthesis of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate is typically achieved via a
Knoevenagel condensation reaction.[3] This reaction involves the nucleophilic addition of an
active hydrogen compound (ethyl cyanoacetate) to a carbonyl group (4-fluorobenzaldehyde),
followed by a dehydration reaction.

Synthesis Protocol: Knoevenagel Condensation

This protocol describes the synthesis of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate using 4-
fluorobenzaldehyde and ethyl cyanoacetate with a piperidine catalyst.

Materials:
o 4-fluorobenzaldehyde

» Ethyl cyanoacetate
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e Piperidine

» Ethanol (or other suitable solvent like toluene)
e Round-bottom flask

e Condenser

e Stirring apparatus

e Heating mantle

o Standard workup and purification equipment (separatory funnel, rotary evaporator,
recrystallization apparatus)

Procedure:

 In a two-necked round-bottom flask equipped with a condenser and a magnetic stirrer,
dissolve 4-fluorobenzaldehyde (1 equivalent) and ethyl cyanoacetate (1 equivalent) in
ethanol.

e Add a catalytic amount of piperidine (e.g., 0.1 equivalent) to the solution.

o Heat the reaction mixture to reflux and stir for 3-6 hours. Monitor the reaction progress using
Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

« If a precipitate forms, filter the solid product and wash it with cold ethanol.

« If no precipitate forms, pour the reaction mixture into ice-cold water to induce precipitation.
o Collect the crude product by filtration.

» Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or
methanol) to obtain the final product as a solid.[4][5]

Characterization Protocol
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The structure and purity of the synthesized Ethyl 2-cyano-3-(4-fluorophenyl)acrylate should
be confirmed using standard analytical techniques.

Methods:
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR should be used to confirm the presence of protons on the ethyl group and the
aromatic ring, as well as the vinylic proton.

o 13C NMR will confirm the number of unique carbons, including the carbonyl, cyano, and
aromatic carbons.

Infrared (IR) Spectroscopy:

o To identify characteristic functional groups, look for absorption bands corresponding to the
C=N (cyano), C=0 (ester), and C=C (alkene) stretches.

Mass Spectrometry (MS):

o To confirm the molecular weight of the compound.

Elemental Analysis:

o To determine the percentage composition of C, H, N, and F, and compare it with the
theoretical values.

Single Crystal X-ray Diffraction:

o For unambiguous structure determination and to study supramolecular interactions.[6]

Logical and Experimental Workflow

The following diagrams illustrate the synthesis and characterization workflow for Ethyl 2-
cyano-3-(4-fluorophenyl)acrylate.
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Synthesis and Characterization Workflow
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Potential Biological Activity and Signaling Pathways
(Hypothesized)

While direct biological studies on Ethyl 2-cyano-3-(4-fluorophenyl)acrylate are not
extensively reported in the available literature, the broader class of cyanoacrylates has been
investigated for various bioactivities, including anticancer properties.[7] The incorporation of
fluorine into drug candidates is a common strategy in medicinal chemistry to enhance
metabolic stability and binding affinity.[8][9]

Some cyanoacrylate derivatives have been shown to induce apoptosis in cancer cells. For
instance, a study on a related compound demonstrated an apoptotic effect through the
elevation of caspase-3 expression.[7] Based on these findings, a hypothesized signaling
pathway for the potential anticancer activity of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate is
proposed to involve the intrinsic apoptosis pathway.

This proposed mechanism suggests that the compound could potentially induce mitochondrial
stress, leading to the release of cytochrome c, which in turn activates a caspase cascade,
culminating in programmed cell death.
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Hypothesized Intrinsic Apoptosis Pathway

Disclaimer: The signaling pathway described above is a hypothesized mechanism based on

the activity of related compounds and has not been experimentally validated for Ethyl 2-
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cyano-3-(4-fluorophenyl)acrylate. Further research is required to elucidate its actual
biological effects and mechanism of action.

Conclusion

Ethyl 2-cyano-3-(4-fluorophenyl)acrylate is a readily synthesizable compound with well-
defined chemical and physical properties. While its biological role is yet to be fully explored, the
structural motifs present in the molecule suggest that it could be a candidate for investigation in
drug discovery programs, particularly in the area of oncology. The provided protocols offer a
solid foundation for its synthesis and characterization, paving the way for future biological
evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2-cyano-3-(4-fluorophenyl)acrylate CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099051#ethyl-2-cyano-3-4-fluorophenyl-acrylate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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